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Introduction

Direct Blue 86 (C.I. 74180) stands as a testament to the enduring utility of phthalocyanine

dyes, a class of synthetic colorants renowned for their brilliant hues and exceptional stability.

This technical guide provides an in-depth exploration of the discovery, history, chemical

properties, synthesis, and applications of Direct Blue 86, tailored for researchers, scientists,

and professionals in drug development and related fields.

A Serendipitous Discovery and the Rise of
Phthalocyanines
The history of Direct Blue 86 is intrinsically linked to the discovery of its parent chromophore,

copper phthalocyanine. The journey began with a series of fortuitous observations. In 1907, an

unidentified blue compound was first reported.[1] However, the true breakthrough occurred in

1927 when Swiss researchers, while attempting to synthesize phthalonitrile from o-

dibromobenzene and copper(I) cyanide, serendipitously produced an intensely blue and

remarkably stable byproduct: copper phthalocyanine.[1]

Almost concurrently, in 1928, chemists at Scottish Dyes Ltd. (a precursor to ICI) observed the

formation of a blue iron-containing impurity during the production of phthalimide.[1] This

"impurity" was later identified as iron phthalocyanine. It was the seminal work of Sir Patrick

Linstead in 1934 that fully elucidated the chemical and structural properties of these metal

phthalocyanine complexes.[1]
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The commercial potential of these vibrant and robust pigments was quickly recognized.

Imperial Chemical Industries (ICI) in Great Britain and I.G. Farbenindustrie in Germany began

producing copper phthalocyanine pigments in 1935, followed by DuPont in the United States in

1937. The inherent insolubility of copper phthalocyanine made it an excellent pigment, but its

application as a textile dye required chemical modification to impart water solubility. This led to

the development of sulfonated derivatives, giving rise to a new class of direct dyes, including

the subject of this guide, Direct Blue 86.

Chemical and Physical Properties of Direct Blue 86
Direct Blue 86 is the disodium salt of sulfonated copper phthalocyanine. Its properties are a

direct consequence of its unique molecular structure, which features a central copper ion

chelated within a large aromatic macrocycle.

Chemical Identification
Property Value

CI Name Direct Blue 86

CI Number 74180

CAS Number 1330-38-7

Molecular Formula C₃₂H₁₄CuN₈Na₂O₆S₂

Molecular Weight 780.16 g/mol

IUPAC Name

copper;disodium;2,11,20,29,38,40-hexaza-

37,39-

diazanidanonacyclo[28.6.1.1³,¹⁰.1¹²,¹⁹.1²¹,²⁸.0⁴,⁹.

0¹³,¹⁸.0²²,²⁷.0³¹,³⁶]tetraconta-

1(36),2,4(9),5,7,10(40),11,13,15,17,19,21(38),2

2(27),23,25,28,30,32,34-nonadecaene-6,24-

disulfonate

Physical Properties
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Property Description

Appearance Dark blue to black powder

Solubility

Soluble in water. Solubility increases with

temperature: 40 g/L at 60°C and 80 g/L at 97°C.

[2] Slightly soluble in ethanol and acetone.

Color in Solution
Forms a bright, greenish-blue or lake blue

solution in water.[2]

Behavior in Acid

In concentrated sulfuric acid, it appears yellow-

green. Upon dilution, the color changes to a

greenish-blue with the formation of a precipitate.

[2]

Fastness Properties
The fastness properties of a dye are crucial for its application, indicating its resistance to

various environmental factors.

Fastness Property Rating (ISO)

Light Fastness 6-7

Washing Fastness (Fading) 2

Washing Fastness (Staining) 2

Acid Resistance 3

Alkali Resistance 3

Note: Fastness properties can vary depending on the dyeing process and the substrate.

Synthesis of Direct Blue 86
The synthesis of Direct Blue 86 is a two-step process. The first step involves the synthesis of

the copper phthalocyanine pigment, followed by its sulfonation to render it water-soluble.
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Synthesis Pathway of Direct Blue 86

Step 1: Copper Phthalocyanine Synthesis

Step 2: Sulfonation

Phthalic Anhydride

High Temperature Reaction

Urea Copper Salt (e.g., CuCl₂) Catalyst (e.g., Ammonium Molybdate)

Copper Phthalocyanine (Pigment)

Sulfonation Reaction

Fuming Sulfuric Acid (Oleum)

Crude Sulfonated Product

Neutralization (e.g., NaOH)

Direct Blue 86
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Synthesis Pathway of Direct Blue 86

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15554617?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis of Copper
Phthalocyanine
This protocol describes a common laboratory-scale synthesis of copper phthalocyanine.

Materials:

Phthalic anhydride

Urea

Anhydrous copper(II) chloride

Ammonium molybdate (catalyst)

High-boiling point solvent (e.g., nitrobenzene or trichlorobenzene)

Methanol

Dilute hydrochloric acid

Dilute sodium hydroxide solution

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and

a reflux condenser, add phthalic anhydride, urea, anhydrous copper(II) chloride, and a

catalytic amount of ammonium molybdate in a suitable molar ratio (e.g., 4:8:1:0.01).

Add the high-boiling point solvent to the flask.

Heat the reaction mixture with stirring to approximately 180-200°C.

Maintain this temperature for 4-6 hours. The color of the reaction mixture will gradually turn

deep blue as the copper phthalocyanine precipitates.

After the reaction is complete, cool the mixture to room temperature.
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Filter the crude copper phthalocyanine pigment and wash it sequentially with methanol to

remove the solvent and unreacted starting materials.

Wash the pigment with hot dilute sodium hydroxide solution to remove any unreacted

phthalic anhydride.

Wash with hot dilute hydrochloric acid to remove any residual metal salts.

Finally, wash the pigment with hot water until the filtrate is neutral.

Dry the purified copper phthalocyanine pigment in an oven at 80-100°C.

Experimental Protocol: Sulfonation of Copper
Phthalocyanine to Direct Blue 86
This protocol outlines the sulfonation process to convert the insoluble pigment into the water-

soluble Direct Blue 86 dye.

Materials:

Purified copper phthalocyanine

Fuming sulfuric acid (oleum, 20-30% SO₃)

Ice

Sodium chloride

Sodium hydroxide solution

Procedure:

In a jacketed glass reactor equipped with a mechanical stirrer and a thermometer, carefully

add fuming sulfuric acid.

While stirring and maintaining the temperature between 50-60°C, slowly add the dry, purified

copper phthalocyanine powder to the oleum. The addition should be done in small portions

to control the exothermic reaction.
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After the addition is complete, continue to stir the reaction mixture at 50-60°C for 10-15

hours.

Monitor the progress of the reaction by taking a small aliquot, quenching it in water, and

observing its solubility. The reaction is complete when the product is fully water-soluble.

Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with

vigorous stirring to quench the reaction and dilute the acid.

Neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide

solution while keeping the temperature low with an ice bath. Adjust the pH to approximately

7.0-7.5.

Precipitate the Direct Blue 86 dye by adding sodium chloride to the neutralized solution

(salting out).

Filter the precipitated dye and wash it with a saturated sodium chloride solution to remove

inorganic impurities.

Dry the purified Direct Blue 86 dye.

Application in Dyeing
Direct Blue 86 is primarily used for dyeing cellulosic fibers such as cotton, viscose, and paper

due to its ability to form hydrogen bonds and van der Waals forces with the cellulose polymer.
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Direct Dyeing Workflow for Cotton

Scoured and Bleached Cotton

Dyeing

Dye Bath Preparation

Rinsing

After-treatment (Optional)

Drying

Dyed Cotton Fabric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Discovery and Enduring Legacy of Direct Blue 86:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554617#discovery-and-history-of-direct-blue-86-
dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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